Cas no 165133-85-7 (Antibiotic NFAT 133)

• Product Name: Antibiotic NFAT 133
• CAS No: 165133-85-7
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• CID: 2068961
• PubChem ID: 11778214
• Update Time: 2025-10-20

Antibiotic NFAT 133 Chemical and Physical Properties

Names and Identifiers

• Antibiotic NFAT 133
• 4-hydroxy-5-[2-[(E)-3-hydroxyprop-1-enyl]-4-methylphenyl]-3-methylhexan-2-one
• NFAT-133
• CHEBI:199309
• AKOS040735622
• 165133-85-7
• NFAT 133

• Inchi： 1S/C17H24O3/c1-11-7-8-16(15(10-11)6-5-9-18)13(3)17(20)12(2)14(4)19/h5-8,10,12-13,17-18,20H,9H2,1-4H3/b6-5+
• InChI Key： FTTQBBNJVTYJPS-AATRIKPKSA-N
• SMILES： OC(C(C(C)=O)C)C(C)C1C=CC(C)=CC=1/C=C/CO

Computed Properties

• Exact Mass: 276.17254462g/mol
• Monoisotopic Mass: 276.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.702
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Antibiotic NFAT 133

Recent Advances in Antibiotic NFAT 133 (165133-85-7): A Comprehensive Research Brief

Antibiotic NFAT 133, with the chemical identifier 165133-85-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, initially isolated from Streptomyces strains, exhibits potent immunosuppressive and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its production, and exploring its therapeutic potential in various disease models. This brief synthesizes the latest findings to provide a comprehensive overview of the current state of research on Antibiotic NFAT 133.

The primary interest in Antibiotic NFAT 133 stems from its unique dual functionality as both an immunosuppressant and an antimicrobial agent. Researchers have identified its ability to inhibit nuclear factor of activated T-cells (NFAT), a critical transcription factor involved in immune response regulation. This inhibition makes it a promising candidate for treating autoimmune diseases and preventing organ transplant rejection. Concurrently, its antimicrobial activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), positions it as a potential alternative in the face of rising antibiotic resistance.

Recent methodological advances have enabled more efficient synthesis and purification of Antibiotic NFAT 133. A 2023 study published in the Journal of Antibiotics detailed a novel fermentation optimization technique using genetically modified Streptomyces strains, which increased yield by approximately 40% compared to traditional methods. Additionally, advancements in high-performance liquid chromatography (HPLC) have improved the purity of the final product, addressing previous challenges related to compound stability and bioavailability.

In terms of therapeutic applications, preclinical trials have demonstrated promising results. A murine model study conducted by the National Institute of Allergy and Infectious Diseases (NIAID) showed that Antibiotic NFAT 133 significantly reduced graft-versus-host disease (GVHD) symptoms while maintaining lower toxicity profiles compared to existing immunosuppressants like cyclosporine. Furthermore, in vitro studies have revealed its synergistic effects when combined with conventional antibiotics, suggesting potential for combination therapies against multidrug-resistant infections.

Despite these advancements, challenges remain in the clinical translation of Antibiotic NFAT 133. Pharmacokinetic studies indicate relatively short half-life and variable oral bioavailability, prompting ongoing research into novel drug delivery systems. Nanotechnology-based approaches, particularly liposomal encapsulation, have shown preliminary success in enhancing the compound's stability and targeted delivery. Additionally, structure-activity relationship (SAR) studies are underway to develop derivatives with improved pharmacological properties while retaining the core biological activities.

The commercial development of Antibiotic NFAT 133 is progressing, with several pharmaceutical companies expressing interest in its therapeutic potential. Patent filings related to its production methods and medical applications have increased significantly in the past two years, indicating growing industry confidence in its market viability. However, regulatory pathways remain to be navigated, particularly concerning its classification as both an immunosuppressant and antimicrobial agent.

In conclusion, Antibiotic NFAT 133 (165133-85-7) represents a compelling case of translational research in chemical biology. Its dual mechanisms of action offer unique therapeutic opportunities, while recent technological advances have addressed many of the initial production challenges. As research progresses into clinical trials and formulation optimization, this compound may soon emerge as an important addition to the therapeutic arsenal against immune disorders and resistant infections. Continued investment in both basic and applied research will be crucial to fully realize its potential.